4-(dimethylamino)-N-(7-(methylthio)benzo[1,2-d:4,3-d']bis(thiazole)-2-yl)benzamide

• IUPAC Name: 4-(dimethylamino)-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide
• InChI: InChI=1S/C18H16N4OS3/c1-22(2)11-6-4-10(5-7-11)16(23)21-17-19-12-8-9-13-15(14(12)25-17)26-18(20-13)24-3/h4-9H,1-3H3,(H,19,21,23)
• InChI Key: QBOPPRYINHOGPY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C4=C(C=C3)N=C(S4)SC
• Molecular Formula: C18H16N4OS3
• Molecular Weight: 400.5 g/mol

Description

4-(dimethylamino)-N-(7-(methylthio)benzo[1,2-d:4,3-d']bis(thiazole)-2-yl)benzamide is a useful research compound. Its molecular formula is C18H16N4OS3 and its molecular weight is 400.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-inflammatory Activity

• Synthesis and Activity of Benzamide Derivatives : A study involving the synthesis of compounds derived from 2-aminothiazole and 2-amino-2-thiazoline coupled with acid chlorides of 3- or 4-(N,N-dimethylamino)benzoic acid revealed anti-inflammatory activity in some derivatives. This suggests a potential application of similar compounds in researching nonsteroidal anti-inflammatory drugs (NSAIDs) (Lynch et al., 2006).

Antimicrobial and Anticancer Properties

• Antimicrobial and Anticancer Evaluation : Novel synthesis approaches for benzothiazole derivatives have shown these compounds to possess antimicrobial activity. This highlights their potential in developing new antimicrobial agents (Badne et al., 2011). Additionally, some derivatives have been evaluated for their in-vitro anticancer activity, indicating their potential use in cancer research (Waghmare et al., 2013).

Corrosion Inhibition

• Benzothiazole Derivatives as Corrosion Inhibitors : Research into benzothiazole derivatives has also explored their use as corrosion inhibitors for carbon steel in acidic environments. This application is crucial for materials science, particularly in extending the lifespan of metals in corrosive conditions (Hu et al., 2016).

Drug Development and Synthesis

• Facile Synthesis and Docking Study for Anticancer Activity : The facile synthesis of benzamide derivatives with a thiadiazole scaffold underlines the potential for rapid development of compounds with significant anticancer properties. Molecular docking studies further support their potential mechanism of action, offering a path towards novel anticancer drug development (Tiwari et al., 2017).